Cas no 1267868-07-4 (1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine
• CAS No: 1267868-07-4
• MF: C₁₅H₁₂FN₇
• MW: 309.301084518433
• CID: 5756235
• PubChem ID: 82192560
• Update Time: 2025-06-07

1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• F2199-0558
• 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine
• 1267868-07-4
• 2-[1-(4-FLUOROPHENYL)PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-5-METHYLPYRAZOL-3-AMINE
• AKOS022430040
• 1H-Pyrazol-5-amine, 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-

• Inchi： 1S/C15H12FN7/c1-9-6-13(17)23(21-9)15-12-7-20-22(14(12)18-8-19-15)11-4-2-10(16)3-5-11/h2-8H,17H2,1H3
• InChI Key： SCTJOKJWGMQTHK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 309.11382157g/mol
• Monoisotopic Mass: 309.11382157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• pka: 1.30±0.30(Predicted)

Additional information on 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine

Introduction to 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine (CAS No. 1267868-07-4)

1-[1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl])-3-methyl-1H-pyrazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1267868-07-4, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of multiple heterocyclic rings, including pyrazole and pyrimidine moieties, suggests a rich chemical space for interaction with biological targets.

The structural framework of 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine is particularly intriguing. The combination of a pyrazolo[3,4-d]pyrimidine core with a 4-fluorophenyl substituent introduces both electronic and steric effects that can modulate its interactions with biological receptors. This dual functionality makes it an attractive scaffold for designing molecules with enhanced selectivity and potency. The 3-methyl group on the pyrazole ring further contributes to the compound's complexity, offering additional sites for functionalization and optimization.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The compound 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine has been studied for its potential pharmacological properties. Preliminary in vitro studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structure bears resemblance to known kinase inhibitors, which are widely used in the treatment of cancers and other chronic diseases.

The fluorine atom in the 4-fluorophenyl group is a key feature that enhances the compound's pharmacokinetic properties. Fluorine substitution is a common strategy in drug design due to its ability to improve metabolic stability, binding affinity, and oral bioavailability. The pyrazolo[3,4-d]pyrimidine core is particularly noteworthy as it is a privileged scaffold in medicinal chemistry, known for its versatility in generating bioactive molecules. This scaffold has been explored in various drug candidates targeting different therapeutic areas.

One of the most exciting aspects of 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine is its potential for further derivatization. Researchers have been experimenting with various chemical modifications to optimize its biological activity. For example, replacing the methyl group on the pyrazole ring with other functional groups can alter the compound's pharmacological profile. Additionally, introducing different substituents on the 4-fluorophenyl moiety can fine-tune its interactions with biological targets.

The compound's potential applications extend beyond oncology. Emerging research suggests that it may also have anti-inflammatory and immunomodulatory effects. These properties make it a promising candidate for treating autoimmune diseases and chronic inflammatory conditions. The ability of this molecule to modulate multiple disease pathways highlights its therapeutic versatility.

Advances in computational chemistry have significantly accelerated the process of drug discovery. Molecular modeling techniques have been employed to predict the binding modes of 1-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine to various biological targets. These simulations have provided valuable insights into how structural modifications can enhance its potency and selectivity. Such computational approaches are integral to modern drug design pipelines, enabling researchers to make informed decisions about which compounds to pursue further.

In conclusion, 1-[1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl])-3-methyl-1H-pyrazol-5-amine (CAS No. 1267868-07^⁴) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic applications and optimization strategies, this molecule is poised to play a crucial role in the next generation of medicinal chemistry discoveries.